4-[2-(1-Methylpyridin-4(1h)-ylidene)ethylidene]cyclohexa-2,5-dien-1-one
4-[2-(1-Methylpyridin-4(1h)-ylidene)ethylidene]cyclohexa-2,5-dien-1-one
MOED(cas 23302-83-2
Brand Name:
Vulcanchem
CAS No.:
23302-83-2
VCID:
VC0179321
InChI:
InChI=1S/C14H13NO/c1-15-10-8-13(9-11-15)3-2-12-4-6-14(16)7-5-12/h2-11H,1H3
SMILES:
CN1C=CC(=CC=C2C=CC(=O)C=C2)C=C1
Molecular Formula:
C14H13NO
Molecular Weight:
211.26 g/mol
4-[2-(1-Methylpyridin-4(1h)-ylidene)ethylidene]cyclohexa-2,5-dien-1-one
CAS No.: 23302-83-2
Main Products
VCID: VC0179321
Molecular Formula: C14H13NO
Molecular Weight: 211.26 g/mol
![4-[2-(1-Methylpyridin-4(1h)-ylidene)ethylidene]cyclohexa-2,5-dien-1-one - 23302-83-2](/images/no_structure.jpg)
| CAS No. | 23302-83-2 |
|---|---|
| Product Name | 4-[2-(1-Methylpyridin-4(1h)-ylidene)ethylidene]cyclohexa-2,5-dien-1-one |
| Molecular Formula | C14H13NO |
| Molecular Weight | 211.26 g/mol |
| IUPAC Name | 4-[2-(1-methylpyridin-4-ylidene)ethylidene]cyclohexa-2,5-dien-1-one |
| Standard InChI | InChI=1S/C14H13NO/c1-15-10-8-13(9-11-15)3-2-12-4-6-14(16)7-5-12/h2-11H,1H3 |
| Standard InChIKey | DBOHWMPKJCJANT-UHFFFAOYSA-N |
| SMILES | CN1C=CC(=CC=C2C=CC(=O)C=C2)C=C1 |
| Canonical SMILES | CN1C=CC(=CC=C2C=CC(=O)C=C2)C=C1 |
| Description | MOED(cas 23302-83-2 |
| Synonyms | Brooker/'s merocyanine dye;4-[2-(1-methyl-1,4-dihydropyridin-4-ylidene)ethylidene]cyclohexa-2,5-dien-1-one |
| Reference | 1: Wada T, Nakano H, Sato H. Solvatochromic Shift of Brooker/'s Merocyanine: Hartree-Fock Exchange in Time Dependent Density Functional Calculation and Hydrogen Bonding Effect. J Chem Theory Comput. 2014 Oct 14;10(10):4535-47. doi: 10.1021/ct5004884. PubMed PMID: 26588147. |
| PubChem Compound | 258436 |
| Last Modified | Nov 11 2021 |
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